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3-Iodo-5-methoxy-1-methyl-1H-

indole

CAS No.: 1005349-15-4

Cat. No.: B3197422

Get Quote

Introduction & Mechanistic Rationale
The indole scaffold is a privileged pharmacophore in drug discovery, frequently found in 1 (e.g.,

5-HT receptor ligands, ergot alkaloids, and antitumor agents)[1][2]. Functionalizing the indole

core at the C-3 position is a critical step in generating structural diversity.

3-Iodoindoles serve as highly versatile electrophilic building blocks. The carbon-iodine (C-I)

bond at the C-3 position is exceptionally reactive toward oxidative addition by low-valent

palladium(0) species. This high reactivity allows cross-coupling reactions to proceed under

unusually mild conditions—1[1]. Furthermore, this differential reactivity enables orthogonal,

sequential cross-coupling strategies. For instance, in 5-bromo-3-iodoindole scaffolds, the C3-I

bond can be1 without affecting the C5-Br bond, which can subsequently be engaged in a

second, higher-temperature coupling step[1].

Sequential Cross-Coupling Workflow
To illustrate the strategic utility of 3-iodoindoles, the following diagram maps a sequential

Sonogashira-Suzuki cross-coupling workflow. This approach is widely used to synthesize 3,5-
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disubstituted indoles, which are valuable precursors for serotonin (5-HT) analogues.
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Sequential Pd-catalyzed cross-coupling workflow for 3,5-disubstituted indoles.

Experimental Protocols & Causality
Protocol A: Highly Selective Sonogashira Cross-
Coupling at C-3
This protocol details the alkynylation of 3-iodoindoles. The reaction is designed to be highly

chemoselective, 1 for downstream functionalization[1].

Reagents:

3-Iodoindole derivative (1.0 equiv)

Terminal alkyne (1.2 equiv)

Bis(triphenylphosphine)palladium(II) dichloride[PdCl2(PPh3)2] (5 mol%)

Copper(I) iodide [CuI] (10 mol%)

Solvent: Triethylamine (Et3N) / N,N-Dimethylformamide (DMF) (2:1 v/v)

Step-by-Step Methodology:

Degassing: Charge a flame-dried Schlenk flask with the 3-iodoindole derivative. Add the

Et3N/DMF solvent mixture. Degas the solution using three freeze-pump-thaw cycles or by

sparging with ultra-pure Argon for 15 minutes.

Causality: Pd(0) intermediates and the Cu-acetylide species are highly sensitive to

oxygen, which can promote unwanted Glaser homocoupling of the alkyne.

Catalyst Addition: Under a positive flow of Argon, add PdCl2(PPh3)2 and CuI. The solution

will typically transition to a pale yellow/orange hue.

Alkyne Addition: Add the terminal alkyne dropwise via a gas-tight syringe.

Reaction: Stir the mixture at 20 °C (room temperature) for 12 hours.
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Causality: The high reactivity of the C3-I bond allows the oxidative addition to occur at

ambient temperature. 1 (like C5-Br) and reducing chemoselectivity[1].

Workup: Quench the reaction with saturated aqueous NH4Cl to complex the copper salts.

Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over

anhydrous Na2SO4, and concentrate under reduced pressure.

Purification: Purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate

gradient) to yield the 3-alkynylindole.

Protocol B: Suzuki-Miyaura Cross-Coupling of 3-
Iodoindoles
When direct arylation at the C-3 position is required, Suzuki-Miyaura coupling is the method of

choice. This protocol is optimized for1 (e.g., N-sulfonyl or N-Boc protected indoles)[1][3].

Reagents:

3-Iodoindole derivative (1.0 equiv)

Arylboronic acid (1.1 equiv)

Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh3)4] (2 mol%)

Sodium carbonate [Na2CO3] (1.5 equiv)

Solvent: 1,2-Dimethoxyethane (DME) / H2O (2:1 v/v)

Step-by-Step Methodology:

Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve the 3-

iodoindole and arylboronic acid in the DME/H2O mixture.

Causality: The biphasic DME/H2O system provides optimal solvation; DME dissolves the

organic substrates and the Pd catalyst, while water dissolves the inorganic base

necessary for the transmetalation step.

Base Addition: Add Na2CO3 to the mixture.
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Causality: Na2CO3 is specifically selected over stronger bases like Ba(OH)2. Stronger

bases have been empirically shown to 1 (such as sulfonyl groups), whereas Na2CO3

ensures a clean cross-coupling profile[1].

Degassing & Catalyst: Sparge the mixture with Argon for 10 minutes. Add Pd(PPh3)4 (2

mol%).

Reaction: Heat the biphasic mixture to 70–80 °C and stir vigorously for 1–6 hours. Monitor

conversion via TLC or LC-MS.

Workup: Cool to room temperature, dilute with H2O, and extract with Dichloromethane

(DCM). Dry the organic phase over MgSO4, filter, and concentrate.

Purification: Isolate the 3-arylindole via silica gel chromatography.

Quantitative Data & Substrate Scope
The following table summarizes the expected yields and optimized conditions for various 3-

iodoindole cross-coupling reactions, demonstrating the robustness of these protocols across

different catalytic systems[1][4].
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Substrate
Coupling
Type

Coupling
Partner

Catalyst
System

Conditions Yield (%)

5-Bromo-3-

iodoindole
Sonogashira

Phenylacetyl

ene

PdCl2(PPh3)

2 / CuI

Et3N/DMF

(2:1), 20 °C,

12 h

83%

5-Methoxy-3-

iodoindole
Suzuki

4-

(Dimethylami

no)phenylbor

onic acid

Pd(PPh3)4

Na2CO3,

DME/H2O,

80 °C, 24 h

79%

N-Methyl-3-

iodo-2-

phenylindole

Sonogashira
Phenylacetyl

ene

PdCl2(PPh3)

2 / CuI

Et3N/DMF

(2:1), 20 °C
92%

N-Methyl-3-

iodo-2-

phenylindole

Suzuki
Phenylboroni

c acid
Pd(PPh3)4

Na2CO3,

DME/H2O,

80 °C

90%

3-Alkynyl-5-

bromoindole

Suzuki

(Sequential)*

3-

Methoxybenz

eneboronic

acid

Pd(PPh3)4

Na2CO3,

DME/H2O,

80 °C, 1-6 h

89%

*Note: This represents the second step in a sequential Sonogashira-Suzuki protocol, where the

C5-Br bond is functionalized after the C3-I bond has been alkynylated.

Troubleshooting & Field-Proven Insights
Loss of N-Protecting Groups: As noted in Protocol B, N-Boc and N-Ts groups are susceptible

to hydrolysis. If deprotection is observed during Suzuki coupling, verify that the reaction

temperature does not exceed 80 °C and strictly utilize mild bases like Na2CO3 or K3PO4

rather than hydroxides[1].

Glaser Homocoupling in Sonogashira: If a significant amount of the diyne byproduct is

observed, the degassing protocol is insufficient. Ensure the Et3N is freshly distilled and the

reaction is kept strictly anaerobic.
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Catalyst Poisoning: Unprotected indole nitrogens can sometimes coordinate with palladium,

competing with the phosphine ligands and reducing catalytic efficiency.3[3][5].
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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